(CH2CH2OH)2O
C4H10O3
Diethylene glycol
CAS No.: 105400-04-2
VCID: VC0012828
Molecular Formula: C4H10O3
(CH2CH2OH)2O
C4H10O3
Molecular Weight: 106.12 g/mol
* For research use only. Not for human or veterinary use.
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Description | Diethylene glycol (DEG) is an odorless, colorless, and hygroscopic liquid with a sweetish taste . It is miscible with many substances, including water, ether, ketones, and alcohols, which contributes to its versatility in various applications . However, it is also poisonous . DEG exhibits properties characteristic of both ethers and primary alcohols due to its chemical composition . The uses of diethylene glycol are varied, spanning several industries. It functions as a chemical intermediate in the production of products like polyester resins, polyurethanes, and plasticizers . It is also utilized as a humectant in the tobacco industry and as a dehydrant in natural gas processing, leveraging its hygroscopic properties . Additional applications include its use as a solvent in printing inks, as an antifreeze additive, and as a component in heat transfer fluids . Diethylene glycol is similar to ethylene glycol, but DEG has a higher boiling point, viscosity, and specific gravity . Another similar chemical compound is Triethylene glycol (TEG), which is also a colorless, hygroscopic liquid and is used as a plasticizer, solvent, and disinfectant . Like diethylene glycol, triethylene glycol is employed in gas dehydration, though TEG is also used in air sanitization . |
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CAS No. | 105400-04-2 |
Product Name | Diethylene glycol |
Molecular Formula | C4H10O3 (CH2CH2OH)2O C4H10O3 |
Molecular Weight | 106.12 g/mol |
IUPAC Name | 2-(2-hydroxyethoxy)ethanol |
Standard InChI | InChI=1S/C4H10O3/c5-1-3-7-4-2-6/h5-6H,1-4H2 |
Standard InChIKey | MTHSVFCYNBDYFN-UHFFFAOYSA-N |
SMILES | C(COCCO)O |
Canonical SMILES | C(COCCO)O |
Synonyms | 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-bis(1-oxodecyl)- |
Reference | Schiemer et al. Snapshots and ensembles of BTK and cIAP1 protein degrader ternary complexes. Nature Chemical Biology, DOI: 10.1038/s41589-020-00686-2, published online 16 November 2020 Ke et al. Shear-induced assembly of a transient yet highly stretchable hydrogel based on pseudopolyrotaxanes. Nature Chemistry, doi: 10.1038/s41557-019-0235-8, published online 1 April 2019 |
PubChem Compound | 8117 |
Last Modified | Jul 17 2023 |
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